1-(5-{1-[5-(methoxymethyl)-2-furoyl]piperidin-3-yl}-4-methyl-4H-1,2,4-triazol-3-yl)-N,N-dimethylmethanamine

• IUPAC Name: [3-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-[5-(methoxymethyl)furan-2-yl]methanone
• InChI: InChI=1S/C18H27N5O3/c1-21(2)11-16-19-20-17(22(16)3)13-6-5-9-23(10-13)18(24)15-8-7-14(26-15)12-25-4/h7-8,13H,5-6,9-12H2,1-4H3
• InChI Key: RSZCPMSIHRWGDK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)C3=CC=C(O3)COC)CN(C)C
• Molecular Formula: C18H27N5O3
• Molecular Weight: 361.4 g/mol

Description

The compound belongs to a class of chemicals known for their diverse biological activities and potential applications in pharmaceuticals. Compounds with similar structures have been synthesized and studied for various pharmacological properties, including antidepressant and antianxiety activities, and as probes for mapping cerebral receptors using PET imaging techniques.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including Mannich’s reaction, Ugi reactions, and reactions with amines, to introduce various functional groups and achieve the desired structural complexity. These processes are crucial for the creation of compounds with specific biological activities (Kumar et al., 2017; Sañudo et al., 2006).

Molecular Structure Analysis

The molecular structure of such compounds is analyzed using techniques like NMR, IR, and X-ray diffraction, revealing the presence of key functional groups and the overall conformation of the molecule. These analyses are vital for understanding the compound's potential interactions with biological targets (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Compounds of this nature participate in various chemical reactions, including ring-opening reactions and the formation of Schiff bases, depending on the reactants and conditions. These reactions can modify the chemical structure, potentially altering the compound's biological activity (Mataka et al., 1992; Jones & Phipps, 1976).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for the compound's formulation and delivery. Studies often describe these properties to inform the development of pharmaceutical formulations (Naveen et al., 2015).

Chemical Properties Analysis

Chemical properties, including reactivity with other compounds, stability, and potential for bioconversion, are essential for understanding how the compound behaves in biological systems. These properties can influence the compound's efficacy as a drug and its metabolism in the body (Berardi et al., 2005).

Scientific Research Applications

Chemical Transformations and Synthetic Applications

The study by Mataka et al. (1992) describes the aqueous condition catalysis using dimethylamine, piperidine, and triethylamine for ring-transformation reactions of triaryl-2H-furo[3,2-b]pyrrole-2,6(6aH)-diones, leading to various pyrrole derivatives (Mataka, Suzuki, Uehara, & Tashiro, 1992). This research suggests potential applications in synthesizing complex organic compounds, demonstrating the versatility of reactions involving piperidine and related amines in creating pharmacologically interesting structures.

Antimicrobial Activity

Basoğlu et al. (2013) explored the synthesis and antimicrobial activities of azole derivatives, including compounds synthesized from furan-2-carbohydrazide and transformed into Mannich bases using secondary amines like piperidine. These compounds showed activity against various microorganisms, indicating potential research applications in developing new antimicrobial agents (Basoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Pharmacological Profiles

Research on compounds with similar structural features, such as those involving piperidine derivatives and triazole functionalities, often explores their potential pharmacological effects. For example, Kimura et al. (2004) investigated YM348, a potent 5-HT2C receptor agonist, highlighting the pharmacological significance of structural manipulation in drug design (Kimura, Hatanaka, Naitou, Maeno, Shimada, Koakutsu, Wanibuchi, & Yamaguchi, 2004). This indicates the importance of structural components like piperidine and triazole in developing receptor-targeted therapies.